Cas no 24386-79-6 (9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one)

• Product Name: 9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one
• CAS No: 24386-79-6
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 2660921
• Update Time: 2024-02-29

9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Dimethylamino-9-β-D-ribofuranosyl-9H-purin-2(1H)-one
• N,N-Dimethylisoguanosine
• 9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one

• Inchi： 1S/C12H17N5O5/c1-16(2)9-6-10(15-12(21)14-9)17(4-13-6)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,14,15,21)/t5-,7-,8-,11-/m1/s1
• InChI Key： VMSNRRDOPQRPIX-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(NC1=2)=O)N(C)C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• XLogP3: -1.2
• Topological Polar Surface Area: 132